Cas no 63895-01-2 (Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(1-methylethyl)-)

Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(1-methylethyl)- structure
63895-01-2 structure
Product Name:Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(1-methylethyl)-
CAS No:63895-01-2
MF:C11H15N3S
MW:221.321900606155
CID:1662069
PubChem ID:13038259
Update Time:2025-04-21

Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(1-methylethyl)-
    • Oprea1_374159
    • Z31190977
    • CS-0277099
    • 63895-01-2
    • n-Isopropyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
    • AKOS008922364
    • Inchi: 1S/C11H15N3S/c1-6(2)14-10-9-7(3)8(4)15-11(9)13-5-12-10/h5-6H,1-4H3,(H,12,13,14)
    • InChI Key: NFKJOBSMXAGHGG-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C2C1=NC=NC=2NC(C)C

Computed Properties

  • Exact Mass: 221.09885
  • Monoisotopic Mass: 221.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 37.81
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